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Compound of Interest

Compound Name: MR-2088

Cat. No.: B15136849 Get Quote

MR-2088 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of MR-2088, a

potent and selective ULK1/2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is MR-2088 and what is its primary mechanism of action?

MR-2088 is a selective inhibitor of ULK1 and ULK2 (Unc-51 like autophagy activating kinase 1

and 2).[1][2][3] Its primary mechanism of action is the inhibition of the ULK1/2 kinase complex,

which plays a crucial role in the initiation of the autophagy pathway.[4] By inhibiting ULK1/2,

MR-2088 effectively blocks the autophagic flux.[1][4]

Q2: What are the recommended solvents for dissolving MR-2088?

MR-2088 is soluble in Dimethyl Sulfoxide (DMSO), Ethanol (EtOH), and 0.1N Hydrochloric acid

(HCl).[1] For cell culture experiments, DMSO is the most commonly used solvent.

Q3: What is the recommended storage condition for MR-2088?

For long-term storage, it is recommended to store MR-2088 as a solid powder at -20°C. Once

dissolved in a solvent, aliquot the solution into single-use volumes and store at -80°C to avoid

repeated freeze-thaw cycles.
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Troubleshooting Guide: Solubility Issues
Problem: I am observing precipitation when diluting my MR-2088 DMSO stock solution into

aqueous cell culture media.

Precipitation of hydrophobic compounds like MR-2088 is a common issue when diluting a

concentrated DMSO stock into an aqueous environment. This occurs because the compound's

solubility limit is exceeded in the final aqueous solution.

Solutions:

Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture medium is low, ideally less than 0.5%, to minimize solvent-induced toxicity and

precipitation. A concentration of 0.1% is often preferred.

Perform Serial Dilutions: Instead of adding the concentrated DMSO stock directly to your

final culture volume, perform one or more intermediate dilution steps in pre-warmed cell

culture medium. This gradual reduction in DMSO concentration can help keep the compound

in solution.

Pre-warm Media: Always use pre-warmed (37°C) cell culture media for dilutions. Adding the

compound to cold media can decrease its solubility.

Gentle Mixing: After adding MR-2088 to the cell culture media, mix gently by swirling the

plate or pipetting up and down slowly. Vigorous vortexing or shaking can sometimes promote

precipitation.

Consider a Lower Working Concentration: If precipitation persists, it may be necessary to

use a lower final concentration of MR-2088 in your experiment.

Data Presentation
Table 1: Physicochemical and Solubility Properties of MR-2088
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Property Value Reference

Molecular Formula C₁₉H₁₇F₃N₄OS [1]

Molecular Weight 406.42 g/mol [1]

Solubility

DMSO 10 mM

Ethanol Soluble [1]

0.1N HCl (aq) Soluble [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MR-2088 Stock Solution in DMSO

Materials:

MR-2088 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Equilibrate: Allow the vial of MR-2088 powder to come to room temperature before opening

to prevent condensation of moisture.

Calculate Required Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO based on the amount of MR-2088 powder. For example, for 1 mg of MR-
2088 (MW = 406.42 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 406.42 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 246 µL

Dissolution: Add the calculated volume of sterile DMSO to the vial of MR-2088.
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Mixing: Vortex gently until the powder is completely dissolved. If necessary, sonicate for a

few minutes in a water bath to aid dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C.

Protocol 2: Diluting MR-2088 for Cell Culture Experiments

This protocol provides an example of how to prepare a final concentration of 1 µM MR-2088 in

a cell culture well containing 1 mL of medium, ensuring the final DMSO concentration is 0.1%.

Materials:

10 mM MR-2088 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile microcentrifuge tubes

Procedure:

Prepare Intermediate Dilution (100x):

Label a sterile microcentrifuge tube "100 µM MR-2088".

Add 98 µL of pre-warmed cell culture medium to this tube.

Add 2 µL of the 10 mM MR-2088 stock solution to the 98 µL of medium.

Mix gently by pipetting up and down. This results in a 100 µM intermediate solution.

Prepare Final Working Solution:

To a well containing 990 µL of pre-warmed cell culture medium with cells, add 10 µL of the

100 µM intermediate MR-2088 solution.

This will bring the final volume to 1 mL and the final concentration of MR-2088 to 1 µM.

The final DMSO concentration will be 0.1%.
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Control: Prepare a vehicle control by adding the same final concentration of DMSO (0.1%) to

a separate well.

Mandatory Visualizations
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Experimental Workflow: Preparing MR-2088 Working Solution
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Caption: Workflow for preparing MR-2088 solutions.
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Caption: Simplified ULK1/2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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